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Compound of Interest

Compound Name: 1-Cyclohexylethanol

Cat. No.: B074718 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermodynamic properties of 1-
Cyclohexylethanol. Due to a scarcity of direct experimental data for this specific compound,

this document combines theoretical predictions, available experimental data for closely related

compounds, and detailed general experimental protocols applicable for its characterization.

Core Thermodynamic Properties
1-Cyclohexylethanol (CAS: 1193-81-3) is a secondary alcohol with a molecular formula of

C₈H₁₆O.[1][2][3][4][5] Its thermodynamic properties are crucial for understanding its behavior in

various chemical and biological systems, informing process design, and ensuring safety in its

applications.

Physical Properties
A summary of the key physical properties of 1-Cyclohexylethanol is presented in Table 1.

These values are fundamental for the application and handling of the compound.
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Property Value Unit Source

Molecular Weight 128.21 g/mol [1][2][3][4][5]

Normal Boiling Point 462.2 K [4][6]

Normal Melting Point 233.12 K [6]

Critical Temperature 688.47 K [6]

Critical Pressure 3538.87 kPa [6]

Critical Volume 0.429 m³/kmol [6]

Calculated Thermodynamic Data
The following table summarizes thermodynamic properties of 1-Cyclohexylethanol calculated

using the Joback method, a group contribution method for the estimation of thermophysical

properties.[6] It is important to note that these are theoretical predictions and may differ from

experimental values.

Property Value Unit Source

Standard Gibbs Free

Energy of Formation

(ΔfG°)

-98.33 kJ/mol [1][6]

Enthalpy of Formation

at Standard

Conditions (gas,

ΔfH°gas)

-311.64 kJ/mol [1][6]

Enthalpy of Fusion at

Standard Conditions

(ΔfusH°)

8.88 kJ/mol [6]

Enthalpy of

Vaporization at

Standard Conditions

(ΔvapH°)

50.12 kJ/mol [6]
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Ideal Gas Heat Capacity
The ideal gas heat capacity (Cp,gas) of 1-Cyclohexylethanol has been estimated using the

Joback method at various temperatures.[6]

Temperature (K) Ideal Gas Heat Capacity (J/mol·K)

493.73 274.89

526.19 290.13

558.64 304.61

591.10 318.34

623.56 331.35

656.01 343.66

688.47 355.28

Experimental Protocols
While specific experimental data for 1-Cyclohexylethanol is limited, the following sections

describe standard methodologies for determining the key thermodynamic properties of

alcohols.

Determination of Enthalpy of Combustion (ΔcH°) by
Calorimetry
The enthalpy of combustion is the heat released when one mole of a substance undergoes

complete combustion with oxygen under standard conditions.[7] A common method for its

determination is simple calorimetry.

Principle: A known mass of the alcohol is burned in a spirit burner, and the heat released is

used to raise the temperature of a known mass of water in a calorimeter.[8][9][10][11] The

enthalpy of combustion can then be calculated from the temperature change of the water.

Apparatus:
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Spirit burner

Copper calorimeter with lid

Thermometer (0.1 °C resolution)

Measuring cylinder

Digital balance (±0.01 g)

Stand, boss, and clamp

Procedure:

A known volume (e.g., 100 cm³) of water is added to the copper calorimeter, and its initial

temperature is recorded.[8][10]

The spirit burner containing 1-Cyclohexylethanol is weighed to determine its initial mass.[9]

The burner is placed under the calorimeter, and the wick is lit.[8]

The water is stirred continuously, and the temperature is monitored.[8]

After a significant temperature rise (e.g., 20 °C), the flame is extinguished, and the final

temperature of the water is recorded.[10]

The spirit burner is immediately reweighed to determine the mass of alcohol consumed.[8][9]

Calculation:

Calculate the heat absorbed by the water (q) using the formula: q = m × c × ΔT where:

m is the mass of the water.

c is the specific heat capacity of water (4.184 J/g·K).

ΔT is the change in temperature of the water.[12]
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Calculate the moles of alcohol burned (n) by dividing the mass of alcohol consumed by its

molar mass.

The enthalpy of combustion (ΔcH°) in kJ/mol is then calculated as: ΔcH° = -q / n The

negative sign indicates that the reaction is exothermic.[12]

Sources of Error:

Incomplete combustion of the alcohol.[13]

Heat loss to the surroundings.[13][14]

Heat absorbed by the calorimeter itself.[13]

Determination of Enthalpy of Vaporization (ΔvapH°)
The enthalpy of vaporization is the amount of energy required to transform one mole of a liquid

into a gas at a given pressure. This can be determined from vapor pressure measurements at

different temperatures.

Principle: The relationship between vapor pressure and temperature is described by the

Clausius-Clapeyron equation. By measuring the vapor pressure of 1-Cyclohexylethanol at

various temperatures, the enthalpy of vaporization can be calculated from the slope of a plot of

ln(P) versus 1/T.[15]

Experimental Methods for Vapor Pressure Measurement:

Knudsen Effusion Method: This method is suitable for substances with low vapor pressures.

The rate of effusion of the vapor through a small orifice in a cell is measured, from which the

vapor pressure can be calculated.[16]

Transpiration Method: An inert gas is passed over the liquid sample at a known rate,

becoming saturated with the vapor. The amount of substance transported by the gas is

determined, allowing for the calculation of the vapor pressure.[16]

Procedure (General):

The sample of 1-Cyclohexylethanol is placed in the measurement apparatus.
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The system is allowed to reach thermal equilibrium at a set temperature.

The vapor pressure is measured using the chosen technique.

Steps 2 and 3 are repeated for a range of temperatures.

Calculation:

Plot the natural logarithm of the vapor pressure (ln P) against the reciprocal of the absolute

temperature (1/T).

The data should form a straight line.

The slope of this line is equal to -ΔvapH°/R, where R is the ideal gas constant (8.314

J/mol·K).[15]

Therefore, ΔvapH° can be calculated as: ΔvapH° = -slope × R

Visualizations
Experimental Workflow for Thermodynamic Property
Determination
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General Experimental Workflow for Thermodynamic Property Determination of 1-Cyclohexylethanol

Enthalpy of Combustion Enthalpy of Vaporization

Weigh Spirit Burner (Initial Mass)

Combust Alcohol

Prepare Calorimeter (Known Mass of Water, Initial Temp)

Measure Final Water Temperature Weigh Spirit Burner (Final Mass)

Calculate ΔcH°

Setup Vapor Pressure Apparatus

Measure Vapor Pressure at Various Temperatures

Plot ln(P) vs. 1/T

Calculate ΔvapH° from Slope
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Relationship Between Key Thermodynamic Properties

Gibbs Free Energy
(ΔG)

Enthalpy
(ΔH)

ΔG = ΔH - TΔS

Entropy
(ΔS)

Heat Capacity
(Cp)

ΔH = ∫Cp dT ΔS = ∫(Cp/T) dT

Temperature
(T)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 1-Cyclohexylethanol (CAS 1193-81-3) - Chemical & Physical Properties by Cheméo
[chemeo.com]

2. 1-Cyclohexylethanol [webbook.nist.gov]

3. 1-Cyclohexylethanol | C8H16O | CID 137829 - PubChem [pubchem.ncbi.nlm.nih.gov]

4. 1-Cyclohexylethanol [webbook.nist.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b074718?utm_src=pdf-body-img
https://www.benchchem.com/product/b074718?utm_src=pdf-custom-synthesis
https://www.chemeo.com/cid/23-779-2/1-Cyclohexylethanol
https://www.chemeo.com/cid/23-779-2/1-Cyclohexylethanol
https://webbook.nist.gov/cgi/cbook.cgi?InChI=1/C8H16O/c1-7(9)8-5-3-2-4-6-8/h7-9H,2-6H2,1H3
https://pubchem.ncbi.nlm.nih.gov/compound/1-Cyclohexylethanol
https://webbook.nist.gov/cgi/cbook.cgi?ID=C1193813&Mask=4
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074718?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


5. 1-Cyclohexylethanol [webbook.nist.gov]

6. chemeo.com [chemeo.com]

7. chem.libretexts.org [chem.libretexts.org]

8. savemyexams.com [savemyexams.com]

9. Enthalpy of combustion of alcohols isomeric ethers data trend graph explaining trend
pattern determining delta H combustion comparison of alcohols with ethers equations
calculations advanced A level organic chemistry revision notes doc brown [docbrown.info]

10. creative-chemistry.org.uk [creative-chemistry.org.uk]

11. m.youtube.com [m.youtube.com]

12. alevelh2chemistry.com [alevelh2chemistry.com]

13. m.youtube.com [m.youtube.com]

14. scienceready.com.au [scienceready.com.au]

15. m.youtube.com [m.youtube.com]

16. researchgate.net [researchgate.net]

To cite this document: BenchChem. [An In-depth Technical Guide to the Thermodynamic
Properties of 1-Cyclohexylethanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b074718#thermodynamic-properties-of-1-
cyclohexylethanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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